Cas no 1167-88-0 (1-Propanamine,3-(benzo[e]naphtho[1,2-b]thiepin-7(12H)-ylidene)-N,N-dimethyl-, hydrochloride(1:1))

• Product Name: 1-Propanamine,3-(benzo[e]naphtho[1,2-b]thiepin-7(12H)-ylidene)-N,N-dimethyl-, hydrochloride(1:1)
• CAS No: 1167-88-0
• MF: C₂₃H₂₄ClNS
• MW: 381.961363792419
• CID: 157177
• PubChem ID: 6433247
• Update Time: 2025-04-19

1-Propanamine,3-(benzo[e]naphtho[1,2-b]thiepin-7(12H)-ylidene)-N,N-dimethyl-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-(benzo[e]naphtho[1,2-b]thiepin-7(12H)-ylidene)-N,N-dimethyl-, hydrochloride(1:1)
• Benzo(e)naphtho(1,2-b)thiepin, 7,12-dihydro-7-(3-(dimethylamino)propylidene)-, hydrochloride
• 1167-88-0
• 3,4-Benzo-6,11-dihydro-11-(3-(dimethylamino)propylidene)dibenz(b,e)thiepin hydrochloride

• Inchi： 1S/C23H23NS.ClH/c1-24(2)15-7-12-21-19-10-5-4-9-18(19)16-25-23-20-11-6-3-8-17(20)13-14-22(21)23;/h3-6,8-14H,7,15-16H2,1-2H3;1H/b21-12-;
• InChI Key： YFHOKVZSYPLNFG-SDKPGJOKSA-N
• SMILES： [Cl-].S1CC2C=CC=CC=2/C(=C/CC[NH+](C)C)/C2C=CC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 356.9441
• Monoisotopic Mass: 381.131798
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.7

Experimental Properties

• Boiling Point: 511.5°Cat760mmHg
• Flash Point: 263.2°C
• PSA: 5.9